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Compound of Interest

Compound Name: N,N'-Methylenedistearamide

Cat. No.: B087082 Get Quote

Essential Safety and Handling Guide for N,N'-
Methylenedistearamide
This guide provides immediate, essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with N,N'-
Methylenedistearamide (CAS No. 109-23-9). The following procedural guidance is designed

to ensure safe laboratory operations.

Chemical and Physical Properties
N,N'-Methylenedistearamide is a waxy solid. Understanding its physical properties is crucial

for safe handling and storage.
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Property Value Source

Molecular Formula C₃₇H₇₄N₂O₂ [1][2][3]

Molecular Weight 579 g/mol [1][3]

Appearance
Waxy white solid in various

forms
[4]

Melting Point 148-150°C [1][2][3]

Boiling Point 707°C [1][3]

Flash Point 103°C [1][3]

Density 0.889 g/cm³ [1][2]

Vapor Pressure 0.002 Pa at 25°C [1][3]

Solubility Insoluble in water. [4]

Hazard Identification and Personal Protective Equipment
(PPE)
While specific toxicity data for N,N'-Methylenedistearamide is limited, it is classified as a

combustible solid that can form explosive mixtures with air when in finely dispersed form.[4][5]

Mild irritation to the eyes, skin, and respiratory tract may occur upon exposure.[4] Therefore, a

cautious approach and proper PPE are mandatory.
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Exposure Route Potential Hazard
Recommended PPE /
Safety Measure

Inhalation
May cause respiratory tract

irritation; coughing.[4][6]

Use in a well-ventilated area

with local exhaust ventilation.

[7][8] If dust is generated, wear

an approved/certified

particulate filter respirator.[4][5]

[7]

Skin Contact
May cause skin irritation or

redness.[4][6]

Wear protective gloves and a

lab coat or other protective

clothing.[4][5][6]

Eye Contact
May cause serious eye

irritation or redness.[4][6]

Wear safety glasses with side-

shields or chemical safety

goggles.[4][5][7]

Ingestion
Not a primary route of

occupational exposure.

Do not eat, drink, or smoke in

work areas.[4][7] Wash hands

thoroughly after handling.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol
Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood or using local

exhaust ventilation to minimize dust exposure.[7][8]

Ensure all equipment used for handling, such as scoops and containers, is properly

grounded to prevent static electricity buildup, which can be an ignition source for dust.[7]

Keep the chemical away from open flames, sparks, and other sources of ignition.[5][7] Use

non-sparking tools.[5][7]
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Keep containers tightly closed when not in use.[6][7]

Chemical Handling:

Wear the appropriate PPE as detailed in the table above.

Minimize the generation of dust during weighing and transfer.[7] Routine housekeeping

should be implemented to prevent dust accumulation on surfaces.[7]

Avoid direct contact with skin, eyes, and clothing.[6][7]

Do not breathe in the dust.[7]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6][7]

Store away from incompatible materials, such as strong oxidants.[4][7]

Emergency Procedures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection.[7]

Prevent the further spread of dust. If appropriate, moisten the spilled material lightly with

water to prevent it from becoming airborne.[4][5]

Carefully sweep or vacuum the spilled substance into a suitable, labeled waste container

using non-sparking tools.[5][7]

Clean the contaminated surface thoroughly.[7]

First Aid Measures:

Inhalation: Move the person to fresh air and allow them to rest.[4][6]
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Skin Contact: Remove contaminated clothing. Rinse the affected skin with soap and plenty of

water.[4][6]

Eye Contact: Immediately flush eyes with plenty of water for several minutes. If present,

remove contact lenses if it is easy to do so. Continue rinsing.[4][6] Seek medical attention if

irritation persists.[4][6]

Ingestion: Rinse the mouth with water.[4] Do not induce vomiting.

Disposal Plan
Unused Product: Dispose of waste material at a licensed waste disposal contractor in

accordance with all federal, state, and local regulations.[6][7]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning.[5] Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill.[5]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling N,N'-
Methylenedistearamide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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